Cas no 1365938-72-2 (2-(3-Methoxy-pyrrolidin-1-yl)-thiazol-4-ylamine)

• Product Name: 2-(3-Methoxy-pyrrolidin-1-yl)-thiazol-4-ylamine
• CAS No: 1365938-72-2
• MF: C₈H₁₃N₃OS
• MW: 199.273319959641
• CID: 5189186
• Update Time: 2025-05-21

2-(3-Methoxy-pyrrolidin-1-yl)-thiazol-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxy-pyrrolidin-1-yl)-thiazol-4-ylamine

• Inchi： 1S/C8H13N3OS/c1-12-6-2-3-11(4-6)8-10-7(9)5-13-8/h5-6H,2-4,9H2,1H3
• InChI Key： BYACMRSTELWUOS-UHFFFAOYSA-N
• SMILES： S1C=C(N)N=C1N1CCC(OC)C1

Additional information on 2-(3-Methoxy-pyrrolidin-1-yl)-thiazol-4-ylamine

Comprehensive Overview of 2-(3-Methoxy-pyrrolidin-1-yl)-thiazol-4-ylamine (CAS No. 1365938-72-2)

2-(3-Methoxy-pyrrolidin-1-yl)-thiazol-4-ylamine, with the CAS number 1365938-72-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a methoxy-pyrrolidine moiety in its structure enhances its potential as a building block for drug discovery, particularly in targeting central nervous system (CNS) disorders and infectious diseases.

In recent years, the demand for thiazole derivatives has surged due to their applications in medicinal chemistry and material science. Researchers are particularly interested in 2-(3-Methoxy-pyrrolidin-1-yl)-thiazol-4-ylamine for its unique pharmacokinetic properties, including improved bioavailability and metabolic stability. These characteristics make it a promising candidate for the development of next-generation therapeutics, aligning with the growing trend of precision medicine and personalized drug design.

The synthesis of CAS 1365938-72-2 involves multi-step organic reactions, often leveraging catalyzed cross-coupling techniques to achieve high yields and purity. Its molecular structure has been extensively characterized using NMR spectroscopy and mass spectrometry, ensuring reproducibility for industrial-scale production. This compound’s solubility in polar solvents like DMSO and methanol further facilitates its use in high-throughput screening assays.

From an SEO perspective, queries such as "thiazole amine applications", "methoxy-pyrrolidine synthesis", and "CAS 1365938-72-2 suppliers" reflect user interest in both academic and commercial contexts. Addressing these topics, this compound is often explored for its role in kinase inhibition and GPCR modulation, which are hot topics in cancer research and neurodegenerative disease studies. Additionally, its patent landscape reveals ongoing innovations in intellectual property related to small-molecule drugs.

Environmental and regulatory compliance is another critical aspect. While 2-(3-Methoxy-pyrrolidin-1-yl)-thiazol-4-ylamine is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP). The compound’s ecotoxicity profile remains under study, with preliminary data suggesting low environmental persistence, a factor increasingly prioritized in green chemistry initiatives.

In summary, CAS 1365938-72-2 represents a versatile scaffold in modern chemistry, bridging gaps between academic research and industrial applications. Its relevance to drug discovery pipelines and alignment with sustainable chemistry trends ensure its continued prominence in scientific literature and commercial catalogs.